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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Isobutylthio)phenylboronic acid is a sulfur-containing organoboron compound with
potential applications in organic synthesis and medicinal chemistry. This technical guide
provides a comprehensive overview of its chemical properties, reactivity, and potential
biological significance. Due to the limited availability of experimental data for this specific
molecule, this guide draws upon established knowledge of structurally similar phenylboronic
acids and aryl thioethers to provide a predictive and comparative analysis. This document is
intended to serve as a foundational resource for researchers interested in the synthesis,
characterization, and application of 4-(Isobutylthio)phenylboronic acid and its derivatives.

Chemical Properties and Data

While specific experimental data for 4-(Isobutylthio)phenylboronic acid is not extensively
reported in publicly accessible literature, its fundamental properties can be summarized. The
properties of the closely related 4-(methylthio)phenylboronic acid are included for comparative
purposes.
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Property (Isobutylthio)phenylboroni  (Methylthio)phenylboronic
c Acid Acid (for comparison)
4-(Isobutylthio)phenyl)boronic 4-(Methylthio)phenyl)boronic

IUPAC Name (4~( ylthio)phenyl) (4-(Methylthio)phenyl)
acid acid[1]

CAS Number 1217500-97-4 98546-51-1[2]

Molecular Formula C10H15BO2S C7H9sBO2S]2]

Molecular Weight 210.10 g/mol 168.02 g/mol [2]

Physical Form Solid Powder[2]

Melting Point Data not available 210-214 °C[2]
Boiling Point Data not available Data not available
Solubility Data not available Soluble in methanol

Synthesis and Reactivity
General Synthesis of Aryl Thioether Boronic Acids

The synthesis of 4-(Isobutylthio)phenylboronic acid is not explicitly detailed in the literature.
However, a general and efficient method for the synthesis of thioethers involves the copper-
catalyzed coupling of boronic acids with N-thio(alkyl, aryl, heteroaryl)imides. This reaction
proceeds under mild, nonbasic conditions. Another common approach to synthesizing
substituted phenylboronic acids involves the reaction of an aryl Grignard or organolithium
reagent with a trialkyl borate, followed by acidic workup.

A plausible synthetic route for 4-(Isobutylthio)phenylboronic acid could involve the following
conceptual steps:
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Conceptual synthesis workflow for 4-(Isobutylthio)phenylboronic acid.

Reactivity and Key Reactions

Phenylboronic acids are versatile reagents in organic synthesis, most notably for their
participation in the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction
forms a carbon-carbon bond between the aryl group of the boronic acid and an aryl or vinyl
halide, and is a cornerstone of modern synthetic chemistry for the preparation of biaryls and

other conjugated systems.

4-(Isobutylthio)phenylboronic acid is expected to readily participate in Suzuki-Miyaura
coupling reactions, offering a route to introduce the 4-(isobutylthio)phenyl moiety into a wide

range of organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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